Cas no 230308-98-2 (Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)-)

Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)- structure
230308-98-2 structure
Product Name:Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)-
CAS No:230308-98-2
MF:C28H18N6
MW:438.482724666595
CID:1413019
Update Time:2024-08-15

Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline, 6-(5-phenyl[2,5'-bi-1H-benzimidazol]-2'-yl)-
    • Quinoxaline, 6-(6-phenyl[2,6'-bi-1H-benzimidazol]-2'-yl)-
    • Inchi: 1S/C28H18N6/c1-2-4-17(5-3-1)18-6-10-22-25(14-18)33-28(31-22)20-8-11-23-26(16-20)34-27(32-23)19-7-9-21-24(15-19)30-13-12-29-21/h1-16H,(H,31,33)(H,32,34)
    • InChI Key: RXNUOPLBOXDDIT-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(C3NC4=CC(C5NC6=CC(C7=CC=CC=C7)=CC=C6N=5)=CC=C4N=3)=CC=2)N=CC=1

Computed Properties

  • Exact Mass: 438.15954

Experimental Properties

  • Density: 1.382±0.06 g/cm3(Predicted)
  • Boiling Point: 791.4±70.0 °C(Predicted)
  • PSA: 83.14
  • pka: 10.29±0.10(Predicted)

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